Cas no 55881-94-2 (2-methylidenebutane-1,4-diol)
2-methylidenebutane-1,4-diol structure
Product Name:2-methylidenebutane-1,4-diol
CAS No:55881-94-2
MF:C5H10O2
MW:102.131701946259
CID:350367
PubChem ID:11446296
Update Time:2025-04-19
2-methylidenebutane-1,4-diol Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanediol, 2-methylene-
- 2-methylidenebutane-1,4-diol
- SCHEMBL4137353
- DTXSID30466019
- 2-Methylene-1,4-butanediol
- 2-methylenebutan-1,4-diol
- 55881-94-2
- CHEBI:131368
- 2-methylene-butane-1,4-diol
- YAJSVGNJAFUMAC-UHFFFAOYSA-N
-
- Inchi： 1S/C5H10O2/c1-5(4-7)2-3-6/h6-7H,1-4H2
- InChI Key： YAJSVGNJAFUMAC-UHFFFAOYSA-N
- SMILES： OCCC(=C)CO
Computed Properties
- Exact Mass: 102.0681
- Monoisotopic Mass: 102.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 59.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
2-methylidenebutane-1,4-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-123348-1.0g |
2-methylidenebutane-1,4-diol |
55881-94-2 | 1.0g |
$1282.0 | 2023-02-15 | ||
| Enamine | EN300-123348-2.5g |
2-methylidenebutane-1,4-diol |
55881-94-2 | 2.5g |
$2657.0 | 2023-02-15 | ||
| Enamine | EN300-123348-5.0g |
2-methylidenebutane-1,4-diol |
55881-94-2 | 5.0g |
$3364.0 | 2023-02-15 | ||
| Enamine | EN300-123348-10.0g |
2-methylidenebutane-1,4-diol |
55881-94-2 | 10.0g |
$4231.0 | 2023-02-15 | ||
| Enamine | EN300-123348-1000mg |
2-methylidenebutane-1,4-diol |
55881-94-2 | 1000mg |
$1282.0 | 2023-10-02 | ||
| Enamine | EN300-123348-2500mg |
2-methylidenebutane-1,4-diol |
55881-94-2 | 2500mg |
$2657.0 | 2023-10-02 | ||
| Enamine | EN300-123348-5000mg |
2-methylidenebutane-1,4-diol |
55881-94-2 | 5000mg |
$3364.0 | 2023-10-02 | ||
| Enamine | EN300-123348-10000mg |
2-methylidenebutane-1,4-diol |
55881-94-2 | 10000mg |
$4231.0 | 2023-10-02 |
2-methylidenebutane-1,4-diol Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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